Cas no 721414-02-4 ((4Z)-4-[[4-(Dimethylamino)phenyl]methylidene]-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic acid)

• Product Name: (4Z)-4-[[4-(Dimethylamino)phenyl]methylidene]-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic acid
• CAS No: 721414-02-4
• MF: C₂₄H₂₄N₂O₂
• MW: 372.459566116333
• CID: 6783986
• PubChem ID: 122235885
• Update Time: 2025-05-20

(4Z)-4-[[4-(Dimethylamino)phenyl]methylidene]-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[4-(dimethylamino)phenyl]methylidene}-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylic acid
• (4Z)-4-[[4-(Dimethylamino)phenyl]methylidene]-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic acid
• CS-0219471
• 4-(4-(DIMETHYLAMINO)BENZYLIDENE)-2-METHYL-1,2,3,4-TETRAHYDROACRIDINE-9-CARBOXYLIC ACID
• EN300-04123
• 721414-02-4
• 4-{[4-(dimethylamino)phenyl]methylidene}-2-methyl-1,2,3,4-tetrahydroacridine-9-carboxylicacid
• G35773

• Inchi： 1S/C24H24N2O2/c1-15-12-17(14-16-8-10-18(11-9-16)26(2)3)23-20(13-15)22(24(27)28)19-6-4-5-7-21(19)25-23/h4-11,14-15H,12-13H2,1-3H3,(H,27,28)/b17-14-
• InChI Key： UQRGKXSRIBANQM-VKAVYKQESA-N
• SMILES： OC(C1C2C=CC=CC=2N=C2/C(=C\C3C=CC(=CC=3)N(C)C)/CC(C)CC2=1)=O

Computed Properties

• Exact Mass: 372.183778013g/mol
• Monoisotopic Mass: 372.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 53.4Ų

Additional information on (4Z)-4-[[4-(Dimethylamino)phenyl]methylidene]-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic acid

Introduction to (4Z)-4-[[4-(Dimethylamino)phenyl]methylidene]-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic acid (CAS No. 721414-02-4)

(4Z)-4-[[4-(Dimethylamino)phenyl]methylidene]-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic acid (CAS No. 721414-02-4) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of acridine derivatives, which are known for their diverse biological activities and potential applications in drug development.

The molecular structure of (4Z)-4-[[4-(Dimethylamino)phenyl]methylidene]-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic acid features a central acridine core with a substituted dimethylamino phenyl group and a methylidene bridge. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting candidate for various research and industrial applications.

Recent studies have highlighted the potential of acridine derivatives in the treatment of various diseases, particularly in the areas of cancer therapy and neurodegenerative disorders. The dimethylamino group in (4Z)-4-[[4-(Dimethylamino)phenyl]methylidene]-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic acid is known to enhance its lipophilicity and cell membrane permeability, which are crucial factors for effective drug delivery.

In the context of cancer therapy, acridine derivatives have shown promise as topoisomerase inhibitors. Topoisomerases are enzymes that regulate the supercoiling and unwinding of DNA during replication and transcription. By inhibiting these enzymes, acridine derivatives can disrupt DNA replication and induce cell death in cancer cells. Research has demonstrated that (4Z)-4-[[4-(Dimethylamino)phenyl]methylidene]-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic acid exhibits potent antiproliferative activity against several cancer cell lines, including breast, lung, and colon cancer cells.

Beyond its potential in cancer therapy, (4Z)-4-[[4-(Dimethylamino)phenyl]methylidene]-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic acid has also been investigated for its neuroprotective properties. Studies have shown that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of (4Z)-4-[[4-(Dimethylamino)phenyl]methylidene]-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic acid typically involves a multi-step process that includes the formation of the acridine core through condensation reactions and subsequent functionalization with the desired substituents. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, making it more accessible for both research and industrial applications.

In addition to its biological activities, (4Z)-4-[[4-(Dimethylamino)phenyl]methylidene]-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic acid has also been explored for its photophysical properties. The presence of the dimethylamino group enhances the compound's fluorescence quantum yield, making it a suitable candidate for use in fluorescent probes and imaging agents. This property is particularly valuable in biomedical research for visualizing cellular processes and monitoring drug delivery.

The safety profile of (4Z)-4-[[4-(Dimethylamino)phenyl]methylidene]-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic acid is an important consideration for its potential therapeutic applications. Preclinical studies have generally shown favorable safety profiles, with minimal toxicity observed at therapeutic concentrations. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, (4Z)-4-[[4-(Dimethylamino)phenyl]methylidene]-2-methyl-2,3-dihydro-1H-acridine-9-carboxylic acid (CAS No. 721414-02-4) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in areas such as cancer therapy, neuroprotection, and fluorescent imaging. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound holds significant promise for advancing our understanding and treatment of various diseases.